molecular formula C16H18N2OS B2758321 4-((2-methylbenzyl)thio)-5,6,7,8-tetrahydroquinazolin-2(1H)-one CAS No. 898444-33-2

4-((2-methylbenzyl)thio)-5,6,7,8-tetrahydroquinazolin-2(1H)-one

Cat. No. B2758321
CAS RN: 898444-33-2
M. Wt: 286.39
InChI Key: IGKWYXQMKYSKOI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a derivative of quinazoline, a class of organic compounds with a wide range of pharmacological activities . Quinazolines are nitrogen-containing aromatic heterocyclic compounds .


Molecular Structure Analysis

The molecular structure of similar compounds can be determined using various spectroscopic techniques . The exact structure would depend on the specific substituents and their positions in the molecule .


Chemical Reactions Analysis

The chemical reactions of such compounds would depend on the specific functional groups present in the molecule. As a derivative of quinazoline, it might undergo reactions typical for aromatic heterocycles .


Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds would depend on their specific structure. For example, the compound 2-((2-METHYLBENZYL)THIO)-3-(4-METHYLPHENYL)-4(3H)-QUINAZOLINONE has a molecular weight of 372.493 .

Mechanism of Action

The mechanism of action of such compounds would depend on their specific biological targets. Some quinazoline derivatives have been found to have antitumor activity .

Safety and Hazards

The safety and hazards associated with such compounds would depend on their specific structure and properties. For example, some similar compounds are classified as not hazardous .

Future Directions

The future directions in the research of such compounds could involve the design and synthesis of new derivatives with improved pharmacological activities. For example, novel 2,4,6-trisubstituted quinazoline derivatives have been synthesized and their antitumor activity has been explored .

properties

IUPAC Name

4-[(2-methylphenyl)methylsulfanyl]-5,6,7,8-tetrahydro-1H-quinazolin-2-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H18N2OS/c1-11-6-2-3-7-12(11)10-20-15-13-8-4-5-9-14(13)17-16(19)18-15/h2-3,6-7H,4-5,8-10H2,1H3,(H,17,18,19)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IGKWYXQMKYSKOI-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1CSC2=NC(=O)NC3=C2CCCC3
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H18N2OS
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

286.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-((2-methylbenzyl)thio)-5,6,7,8-tetrahydroquinazolin-2(1H)-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.